Cas no 177991-01-4 (TEPM)

TEPM structure
TEPM structure
Product Name:TEPM
CAS No:177991-01-4
MF:C33H20
MW:416.511908531189
MDL:MFCD24873189
CID:1371782
PubChem ID:253661763
Update Time:2025-04-20

TEPM Chemical and Physical Properties

Names and Identifiers

    • Tetrakis(4-ethynylphenyl)methane
    • tetra(4-acetylenylphenyl)methane
    • Benzene, 1,1',1'',1'''-methanetetrayltetrakis[4-ethynyl-
    • TEPM
    • T3151
    • 177991-01-4
    • AKOS025149161
    • 10.14272/JGUCYLISNORQFW-UHFFFAOYSA-N.1
    • YSZC226
    • L10196
    • MFCD24873189
    • CS-0111132
    • CHA99101
    • 1-ETHYNYL-4-[TRIS(4-ETHYNYLPHENYL)METHYL]BENZENE
    • doi:10.14272/JGUCYLISNORQFW-UHFFFAOYSA-N.1
    • AS-70127
    • MDL: MFCD24873189
    • Inchi: 1S/C33H20/c1-5-25-9-17-29(18-10-25)33(30-19-11-26(6-2)12-20-30,31-21-13-27(7-3)14-22-31)32-23-15-28(8-4)16-24-32/h1-4,9-24H
    • InChI Key: JGUCYLISNORQFW-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C#C)=CC=1)(C1C=CC(C#C)=CC=1)(C1C=CC(C#C)=CC=1)C1C=CC(C#C)=CC=1

Computed Properties

  • Exact Mass: 416.15700
  • Monoisotopic Mass: 416.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 8

Experimental Properties

  • Melting Point: 300°C(dec.)(lit.)
  • PSA: 0.00000
  • LogP: 5.99450

TEPM Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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$126.0 2025-02-20
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BAI LING WEI Technology Co., Ltd.
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BAI LING WEI Technology Co., Ltd.
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TEPM Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:177991-01-4)tetrakis(4-ethynylphenyl)Methane
Order Number:sfd23004
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:177991-01-4)TEPM
Order Number:A1002917
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:00
Price ($):171.0/427.0/1493.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:177991-01-4)四(4-乙炔基苯基)甲烷
Order Number:LE20861765
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:177991-01-4)tetrakis(4-ethynylphenyl)Methane
Order Number:JOX-167
Stock Status:in Stock
Quantity:25KG
Purity:99%
Pricing Information Last Updated:Tuesday, 15 July 2025 15:40
Price ($):
Email:yhj@joxbio.com

TEPM Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:177991-01-4)tetrakis(4-ethynylphenyl)Methane
sfd23004
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:177991-01-4)TEPM
A1002917
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):171.0/427.0/1493.0
Email